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Compound of Interest

Compound Name: 2-Fluoro-6-formylpyridine

Cat. No.: B112266 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-6-formylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoro-6-formylpyridine. Given the absence of a

comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound, the

following information is synthesized from data on structurally similar fluorinated pyridines and

aldehydes. A thorough risk assessment should be conducted by researchers and their

institution's Environmental Health and Safety (EHS) department prior to handling this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-6-formylpyridine is considered a hazardous chemical. Primary hazards include

acute toxicity if swallowed, inhaled, or in contact with skin, as well as causing serious skin and

eye irritation.[1][2] Therefore, strict adherence to recommended PPE is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Protective Equipment
Recommended
Material/Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn where splashing is a

risk.

Must conform to EN166 (EU)

or NIOSH (US) standards.

Skin Chemical-resistant gloves.

Nitrile rubber or butyl rubber

are recommended. Gloves

must be inspected for integrity

before each use and disposed

of after contamination.[3]

Lab coat or chemical-resistant

apron.

A standard laboratory coat is

the minimum requirement. For

larger quantities or splash

potential, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory

A NIOSH-approved respirator

with an organic vapor

cartridge.

Required when working

outside of a certified chemical

fume hood or if ventilation is

inadequate.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Fluoro-6-formylpyridine is crucial for

safe handling and storage.

Table 2: Physical and Chemical Properties of 2-Fluoro-6-formylpyridine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/269msds_0734GjGhs06Div.05sds2-Fluoro-6-(trifluoromethyl)pyridine.pdf
https://www.benchchem.com/product/b112266?utm_src=pdf-body
https://www.benchchem.com/product/b112266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₆H₄FNO[4][5][6][7]

Molecular Weight 125.1 g/mol [5][6][7]

Boiling Point (Predicted) 192.4 ± 20.0 °C[4][8]

Density (Predicted) 1.269 ± 0.06 g/cm³[4][8]

Flash Point (Predicted) 70.1 ± 21.8 °C[8]

Storage Temperature
Store in a cool place, with some suppliers

recommending storage at -20°C.[6][9]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical to minimize exposure and prevent

accidents.

Step-by-Step Handling Protocol:

Preparation:

Ensure all required PPE is available and in good condition.

Verify that a safety shower and eyewash station are accessible and operational.

Prepare all necessary equipment and reagents before handling the chemical.

Engineering Controls:

All work involving 2-Fluoro-6-formylpyridine must be conducted in a properly functioning

chemical fume hood to minimize inhalation exposure.[4]

Use explosion-proof electrical and ventilating equipment where appropriate.[1]

Handling:

Avoid direct contact with skin and eyes.[9]
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Do not breathe vapors or mist.[1][4]

Keep the container tightly closed when not in use.[1][9]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4]

Use non-sparking tools.[1]

Take precautionary measures against static discharge.[1]

Do not eat, drink, or smoke in the work area.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[9]

Keep containers tightly sealed and upright to prevent leakage.[9]

Some suppliers recommend storing under an inert atmosphere (e.g., Argon).[7]

Emergency Procedures
Immediate and appropriate action is vital in case of an emergency.

Table 3: First-Aid Measures
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Exposure First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][9]

Accidental Release Measures:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[3][9]

Wear appropriate PPE as outlined in Table 1.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Do not allow the chemical to enter drains or waterways.[9]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-

resistant foam.[2] Water spray can be used to cool containers.[3][9]

Specific Hazards: Combustion may produce toxic fumes, including carbon oxides, nitrogen

oxides (NOx), and hydrogen fluoride.[2][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][9]

Disposal Plan
Chemical waste must be managed in accordance with all local, state, and federal regulations.

Waste Collection:

Collect waste 2-Fluoro-6-formylpyridine and contaminated materials in a clearly labeled,

sealed container.

Do not mix with other waste streams unless compatibility is known.

Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service.[3]

One recommended method is incineration in a chemical incinerator equipped with an

afterburner and scrubber.[3]

Contaminated packaging should be disposed of as unused product.[3]

Workflow for Handling 2-Fluoro-6-formylpyridine
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Safe Handling Workflow for 2-Fluoro-6-formylpyridine

Preparation

Handling
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Emergency Response
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Proceed to Handling

Ground Equipment & Use Non-Sparking Tools

Dispense Chemical

Keep Container Sealed When Not in Use Spill or Exposure Occurs

If Spill/Exposure

Decontaminate Work Area

End of Procedure

Properly Store Chemical Dispose of Contaminated PPE & Waste

Follow First-Aid & Spill Cleanup Protocols

Report Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Fluoro-6-formylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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